Benzo[d][1,3]dioxol-5-yl(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)methanone

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H18N6O3/c1-12-20-21-17-16(19-4-5-24(12)17)22-6-8-23(9-7-22)18(25)13-2-3-14-15(10-13)27-11-26-14/h2-5,10H,6-9,11H2,1H3
• InChI Key: MIWBWXPXNVJQDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCN(CC3)C(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C18H18N6O3
• Molecular Weight: 366.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a benzo[d][1,3]dioxol-5-yl group, a 3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl group, and a piperazin-1-yl group. It’s part of a series of compounds that have been designed based on literature reports of the activity of indoles against various cancer cell lines.

Synthesis Analysis

The synthesis of this compound involves a Pd-catalyzed C-N cross-coupling. The process also involves the use of various reagents and conditions, including 5-bromo-benzo [1,3]dioxole, PdCl2, xantphos, Cs2CO3, 1,4-dioxane, and a temperature of 130°C. The crude product is then purified by column chromatography.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several rings and functional groups. The naphthalene ring and 1,2-methylenedioxybenxene ring are not coplanar, with a dihedral angle of 53.5.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a Pd-catalyzed C-N cross-coupling. The compound also undergoes reactions with various electrophiles.

Scientific Research Applications

Anticancer Applications

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Structure-Activity Relationship Studies

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Detection of Carcinogenic Lead

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Mechanism of Action

This compound has been evaluated for its anticancer activity against prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines. It has been found to cause cell cycle arrest at the S phase and induce apoptosis in CCRF-CEM cancer cells.

Safety and Hazards

While specific safety and hazard information for this compound is not available, it is generally recommended to take appropriate safety measures when handling similar compounds, such as wearing protective gloves, eye protection, and respiratory protection. It is also advised to operate in a well-ventilated area and avoid inhaling its vapors.

Future Directions

The compound is part of a series of 1-benzo [1,3]dioxol-5-yl-indoles bearing 3- N -fused heteroaryl moieties that may serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of indole anticancer molecules.